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Compound of Interest

Compound Name: 4-(Chloromethyl)phenylacetic acid

Cat. No.: B1626303 Get Quote

4-(Chloromethyl)phenylacetic acid (CAS No: 938-95-4) is a valuable bifunctional molecule

utilized in chemical synthesis, particularly in the development of pharmaceutical intermediates.

[1] Its structure incorporates both a reactive benzylic chloride and a carboxylic acid, rendering it

highly useful but also demanding stringent safety and handling protocols. This guide provides

an in-depth framework for researchers and drug development professionals to manage the

risks associated with this compound, ensuring both personal safety and experimental integrity.

The causality behind the recommended protocols stems from the compound's identified

hazards: it is toxic upon ingestion and causes significant irritation to the skin, eyes, and

respiratory system.[1][2]

Section 1: Hazard Identification and GHS
Classification
A thorough understanding of a chemical's intrinsic hazards is the foundation of safe laboratory

practice. 4-(Chloromethyl)phenylacetic acid is classified under the Globally Harmonized

System (GHS) with several key hazards that dictate the necessary precautions. The primary

risks are acute toxicity and severe irritant effects.[1]

The signal word for this compound is "Danger".[1]

Table 1: GHS Hazard Classification for 4-(Chloromethyl)phenylacetic Acid
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Hazard Class Category Hazard Statement Source(s)

Acute Toxicity, Oral Category 3
H301: Toxic if

swallowed
[1]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[1][2]

Skin Sensitization Category 1
H317: May cause an

allergic skin reaction
[1]

Serious Eye

Damage/Irritation
Category 2

H319: Causes serious

eye irritation
[1][2]

Specific target organ

toxicity (single

exposure)

Category 3
H335: May cause

respiratory irritation
[1][2]

These classifications necessitate a comprehensive approach to exposure prevention, as

contact via any route—ingestion, skin contact, eye contact, or inhalation—can lead to adverse

health effects.

Section 2: Exposure Controls and Personal
Protective Equipment (PPE)
Engineering controls and Personal Protective Equipment (PPE) are the primary defenses

against exposure. The selection of PPE must directly address the hazards identified in Section

1.

Engineering Controls: The First Line of Defense
Ventilation: All handling of solid 4-(Chloromethyl)phenylacetic acid should occur in a well-

ventilated area to prevent the accumulation of dust.[2][3] For procedures that may generate

significant dust or aerosols, a certified chemical fume hood or a local exhaust ventilation

system is mandatory. This is a direct countermeasure to the respiratory irritation hazard

(H335).
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Safety Stations: An operational eyewash station and safety shower must be readily

accessible in the immediate vicinity of the workstation.[2]

Personal Protective Equipment (PPE): A Mandated
Barrier
A comprehensive suite of PPE is required for all personnel handling this compound. The

rationale is to create a complete barrier against dermal, ocular, and respiratory exposure.

Eye and Face Protection: Chemical safety goggles conforming to EN166 or NIOSH

standards are mandatory.[3][4] Due to the serious eye irritation risk (H319), a face shield

should be worn in addition to goggles, especially when handling larger quantities or when

there is a risk of splashing.[5][6]

Skin Protection:

Gloves: Chemical-resistant, impervious gloves, such as nitrile rubber, must be worn.[4][5]

Double-gloving is recommended as a best practice to minimize the risk of exposure from a

potential tear or during glove removal.[5] Gloves must be inspected before use and

changed frequently, especially if contamination is suspected.[7]

Protective Clothing: A long-sleeved lab coat or a disposable gown is required to protect

against skin contact.[3][5] This directly mitigates the skin irritation hazard (H315). For

larger scale operations, chemical-resistant coveralls may be necessary.

Respiratory Protection:

If engineering controls are insufficient or during spill cleanup where dust generation is

unavoidable, a properly fit-tested N95 respirator or higher is the minimum requirement.[5]

This is essential to prevent respiratory irritation and potential sensitization.

Section 3: Safe Handling and Storage Procedures
Adherence to standardized handling and storage protocols is critical for preventing accidents

and maintaining the compound's integrity.

Handling Protocols
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Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.[3][4][7]

Use dry clean-up procedures for any minor spills on the benchtop; do not use air hoses for

cleaning.[3]

Personal Hygiene: Wash hands thoroughly with soap and water after handling, and before

eating, drinking, or smoking.[2][3] Contaminated work clothing should be laundered

separately from other clothes.[3]

Grounding: For processes involving the transfer of large quantities of powder, equipment

should be properly grounded to prevent static discharge.[3]

Storage Requirements
Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][3][7]

Security: The substance should be stored locked up, accessible only to authorized

personnel, as recommended by precautionary statement P405.[1][2][3]

Incompatibilities: Store away from strong oxidizing agents and strong bases.[2]

Workflow for Safe Handling and Emergency Response
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Preparation & Risk Assessment

Routine Handling

Emergency Scenarios

Response Protocols

1. Conduct Risk Assessment
(Review SDS)

2. Don Correct PPE
(Goggles, Gloves, Lab Coat)

3. Verify Engineering Controls
(Fume Hood, Eyewash Station)

4. Handle Compound in Fume Hood
(Avoid Dust Generation)

5. Store Securely
(Tightly Closed, Locked Up) 6. Dispose of Waste Properly Incident Occurs

Personnel Exposure

 Type? 

Material Spill

Initiate First Aid
(See Section 4)

Contain & Clean Spill
(See Section 5)

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Workflow for handling 4-(Chloromethyl)phenylacetic acid.
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Section 4: First Aid and Emergency Procedures
Immediate and appropriate first aid is critical following any exposure. Always show the Safety

Data Sheet to attending medical personnel.[1][7]

Step-by-Step First Aid Protocols
If Inhaled:

Immediately move the exposed person to fresh air.[1][2][8]

If breathing is difficult or has stopped, trained personnel should provide artificial respiration

or oxygen.[2][8]

Keep the person warm and at rest.[8]

Call a POISON CENTER or doctor immediately.[1]

In Case of Skin Contact:

Immediately remove all contaminated clothing.[8]

Flush the affected skin with plenty of soap and water for at least 15 minutes.[2][8]

If skin irritation or an allergic reaction occurs, seek medical advice.[1][2]

Wash contaminated clothing before reuse.[3]

In Case of Eye Contact:

Rinse cautiously and thoroughly with plenty of water for at least 15 minutes, also under the

eyelids.[1][2]

Remove contact lenses, if present and easy to do. Continue rinsing.[1][2]

Immediately call a POISON CENTER or doctor.[1][3]

If Swallowed:
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Rinse the mouth with water.[7]

Do NOT induce vomiting.[3][9]

Immediately call a POISON CENTER or doctor.[1] Never give anything by mouth to an

unconscious person.[4][7]

Section 5: Spill Management and Waste Disposal
Accidental release requires a controlled and systematic response to prevent environmental

contamination and personnel exposure.

Spill Cleanup Protocol
Evacuate: Clear all non-essential personnel from the area and move upwind of the spill.[3]

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spill from entering drains, sewers, or waterways.[3]

Wear PPE: Don the appropriate PPE as described in Section 2, including respiratory

protection.

Clean Up:

For minor spills, use dry clean-up procedures.[3] Gently sweep or vacuum up the spilled

material. Avoid generating dust.[3][4]

Place the collected material into a clean, dry, sealable, and properly labeled container for

disposal.[3]

Decontaminate: Clean the spill area thoroughly once the material has been removed.

Waste Disposal
Disposal of 4-(Chloromethyl)phenylacetic acid and its containers must be handled by a

licensed professional waste disposal service.[7]
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Dispose of contents and containers in accordance with all local, regional, national, and

international regulations.[2][3] Do not release into the environment.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1626303?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1626303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

